Cas no 528816-57-1 (6-chloro-1-(4-methoxyphenyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole)

• Product Name: 6-chloro-1-(4-methoxyphenyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole
• CAS No: 528816-57-1
• MF: C₁₈H₁₇ClN₂O
• MW: 312.793383359909
• MDL: MFCD05190662
• CID: 3060143
• PubChem ID: 3973224
• Update Time: 2025-05-19

6-chloro-1-(4-methoxyphenyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-(4-methoxy-phenyl)-2,3,4,9-tetrahydro-1H-beta-carboline
• 6-chloro-1-(4-methoxyphenyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole
• 6-chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-beta-carboline
• 4-(6-CHLORO-2,3,4,9-TETRAHYDRO-1H-BETA-CARBOLIN-1-YL)PHENYL METHYL ETHER
• SCHEMBL763670
• 6-chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
• EN300-230681
• CHEMBL4552312
• 528816-57-1
• CCG-140028
• STK350784
• AKOS000313514
• 6-Chloro-1-(4-methoxyphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole
• BBL040619

• MDL： MFCD05190662
• Inchi： 1S/C18H17ClN2O/c1-22-13-5-2-11(3-6-13)17-18-14(8-9-20-17)15-10-12(19)4-7-16(15)21-18/h2-7,10,17,20-21H,8-9H2,1H3
• InChI Key： BEIYDKMKDJZYSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1CCNC(C3C=CC(=CC=3)OC)C=1N2

Computed Properties

• Exact Mass: 312.1029409Da
• Monoisotopic Mass: 312.1029409Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids

Additional information on 6-chloro-1-(4-methoxyphenyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole

Comprehensive Overview of 6-Chloro-1-(4-methoxyphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole (CAS No. 528816-57-1)

The compound 6-chloro-1-(4-methoxyphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole (CAS No. 528816-57-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This structurally complex compound belongs to the pyridoindole family, which is known for its diverse biological activities. The presence of a chloro substituent at the 6-position and a 4-methoxyphenyl group at the 1-position makes it a unique candidate for studying structure-activity relationships (SAR) in drug discovery.

In recent years, researchers have focused on pyridoindole derivatives due to their potential applications in central nervous system (CNS) disorders, such as neurodegenerative diseases and mood regulation. The 6-chloro-1-(4-methoxyphenyl) variant, in particular, has been explored for its interaction with serotonin and dopamine receptors, aligning with the growing interest in neuropharmacology and psychoactive compounds. This aligns with trending searches like "novel CNS therapeutics" and "heterocyclic compounds in medicine," reflecting the compound's relevance in cutting-edge science.

From a synthetic chemistry perspective, the preparation of 6-chloro-1-(4-methoxyphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole involves multi-step reactions, including Pictet-Spengler cyclization and selective halogenation. These methods are frequently searched by organic chemists seeking efficient protocols for N-heterocycle synthesis. The compound's CAS No. 528816-57-1 serves as a critical identifier in chemical databases, aiding in patent searches and regulatory compliance, which are hot topics in the pharmaceutical industry.

The physicochemical properties of this compound, such as its solubility in organic solvents and stability under physiological conditions, make it suitable for in vitro and in vivo studies. Its lipophilicity, inferred from the methoxyphenyl and chloro groups, is a key parameter in drug design, often discussed in forums on "optimizing drug bioavailability." Such discussions are highly relevant to researchers working on blood-brain barrier permeability, a trending topic in neurotherapeutics.

Beyond its pharmacological potential, 6-chloro-1-(4-methoxyphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole has also been investigated in material science. Its fused-ring system and electron-rich moieties contribute to photophysical properties, making it a candidate for organic semiconductors or fluorescent probes. This dual applicability resonates with searches like "multi-functional organic compounds," highlighting its interdisciplinary appeal.

In summary, CAS No. 528816-57-1 represents a versatile scaffold with broad implications in medicinal chemistry and material science. Its structural features and biological activity profile continue to inspire research, addressing contemporary challenges in drug development and functional materials. As interest in tailored heterocycles grows, this compound remains a focal point for innovation.